4-(3-Thienyl)-1H-pyrrole-3-carboxylic acid methyl ester

• IUPAC Name: methyl 4-thiophen-3-yl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C10H9NO2S/c1-13-10(12)9-5-11-4-8(9)7-2-3-14-6-7/h2-6,11H,1H3
• InChI Key: SWSHFLRSVDSMOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C1C2=CSC=C2
• Molecular Formula: C10H9NO2S
• DSSTOX Substance ID: DTXSID101255091
• Molecular Weight: 207.25 g/mol
• CAS RN: 188524-70-1

Description

Synthesis Analysis

The synthesis of similar compounds often involves Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. This process uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent.

Molecular Structure Analysis

The molecular structure of this compound is not directly available from the search results.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a common reaction involving compounds like this. It conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available from the search results.

Scientific Research Applications

Synthesis of Heterocycles

This compound serves as a precursor in the synthesis of a wide range of heterocyclic compounds, which are crucial in developing pharmaceuticals and materials with novel properties. For instance, it has been utilized in the preparation of thieno[2,3-c]pyrazoles and related heterocycles, showcasing its versatility in organic synthesis (Haider et al., 2005). These heterocycles have significant applications in drug discovery and the development of electronic materials due to their unique electronic and photophysical properties.

Catalytic Applications

The use of this compound in catalysis has been explored to promote various chemical transformations. This includes its role in facilitating the synthesis of 4-aminopyrrole-2-carboxylates, highlighting its potential in catalyzing reactions that form core structures in many biologically active molecules (Marcotte & Lubell, 2002).

Mechanism of Action

Target of Action

Methyl 4-thiophen-3-yl-1H-pyrrole-3-carboxylate, also known as 4-(3-Thienyl)-1H-pyrrole-3-carboxylic acid methyl ester, is a thiophene-based compound . Thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets to exert their effects . For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Thiophene derivatives are known to affect various biochemical pathways due to their wide range of pharmacological properties .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Safety and Hazards

The safety and hazards associated with this compound are not directly available from the search results.

Future Directions

The future directions for this compound are not directly available from the search results.